Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate
Overview
Description
“Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate” is also known as "16:0 Phosphatidylpropanol (sodium salt)" . It showcases promising potential within the biomedical sector for addressing lipid metabolism disorders and neurological ailments . Furthermore, its distinctive attributes may facilitate utilization in drug delivery mechanisms, offering a multifaceted solution within pharmaceutical applications .
Molecular Structure Analysis
The molecular formula of “this compound” is C38H74NaO8P . The molecular weight is 712.95 . The InChI Key is SKVWIBXHTOHOAB-SKRAEFHRSA-M .Physical and Chemical Properties Analysis
The compound is a powder . It should be stored at -20°C .Scientific Research Applications
Nucleating Agent in Polymer Processing
- Sodium phosphate compounds like sodium 2,2′-methylene-bis-(4,6-di-t-butylphenylene) phosphate (NA-11) are known for their role as nucleating agents in the processing of isotactic polypropylene (iPP). NA-11 influences the crystallization behavior of iPP, enhancing the material's stiffness and crystallization rate. It epitaxially crystallizes on iPP substrates at high temperatures, which significantly influences the polymer's mechanical and optical properties, such as increasing modulus and flexural strength while reducing haze values (Yoshimoto et al., 2001); (Zhang et al., 2003); (Huang et al., 2013).
Interfacial Properties in Microemulsions
- Sodium bis(2-ethylhexyl) phosphate (NaDEHP) has been studied for its properties in atomic-level molecular modeling and surface tension measurements. This compound, along with structurally similar surfactants, can significantly influence interfacial properties in microemulsions, affecting factors like surface tension, micropolarity, and microviscosity. Such properties are crucial in designing drug delivery systems and other applications in pharmaceutical and cosmetic formulations (Luan et al., 2002); (Spiclin et al., 2003).
Electronic Structure and Ionic Conductivity
- Sodium phosphate compounds, especially those with a polyphosphate structure, have shown potential in electrochemical applications. For instance, the Na3V2(PO4)3 compound has demonstrated high capacity, good rate capability, and excellent cyclability in sodium-ion batteries. Understanding the crystal configuration, sodium ions' transportation, and electronic structure of such compounds is essential for developing advanced energy storage solutions (Chen et al., 2020).
Influence on Phase Transition and Texturization
- Sodium phosphate compounds can influence the phase transition in materials, as seen in bismuth sodium lead phosphate compounds, which exhibit order-disorder transitions and have potential applications in advanced materials research. Furthermore, sodium phosphate has been utilized in texturizing monocrystalline silicon, showcasing its utility in semiconductor processing (Hamdi et al., 2006); (Xi et al., 2003).
Environmental Impact and Human Exposure
- Studies on the environmental presence and human exposure to organophosphate esters (OPEs), structurally related to sodium phosphate compounds, have raised concerns regarding reproductive toxicity, carcinogenicity, and neurotoxicity. Understanding the distribution, metabolism, and impact of these compounds is crucial for assessing and mitigating potential health risks (He et al., 2018).
Future Directions
The future directions of “Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate” could involve further exploration of its potential applications in the biomedical sector, particularly in the treatment of lipid metabolism disorders and neurological ailments, as well as its use in drug delivery mechanisms .
Properties
IUPAC Name |
sodium;[(2R)-2,3-di(hexadecanoyloxy)propyl] propyl phosphate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H75O8P.Na/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-37(39)43-34-36(35-45-47(41,42)44-33-6-3)46-38(40)32-30-28-26-24-22-20-18-16-14-12-10-8-5-2;/h36H,4-35H2,1-3H3,(H,41,42);/q;+1/p-1/t36-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKVWIBXHTOHOAB-SKRAEFHRSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCCC)OC(=O)CCCCCCCCCCCCCCC.[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCC)OC(=O)CCCCCCCCCCCCCCC.[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H74NaO8P | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70677026 | |
Record name | Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70677026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
713.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
92609-91-1 | |
Record name | Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70677026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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